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Compound of Interest

Compound Name: Sulfaquinoxaline-d4

Cat. No.: B12414085 Get Quote

An In-depth Technical Guide to the Certificate of Analysis for Sulfaquinoxaline-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive explanation of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for Sulfaquinoxaline-d4.

Sulfaquinoxaline-d4 is the deuterium-labeled form of Sulfaquinoxaline, an antimicrobial agent

used in veterinary medicine for the prevention and treatment of coccidiosis and bacterial

infections.[1] The incorporation of stable heavy isotopes like deuterium is primarily for its use as

an internal standard in quantitative analyses during drug development and monitoring.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data typically found on a CoA for

Sulfaquinoxaline-d4, providing a clear overview of its identity, purity, and physical properties.

Table 1: Identification and Chemical Properties
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Parameter Specification Reference

Chemical Name
4-amino-N-(quinoxalin-2-

yl)benzenesulfonamide-d4
[2]

CAS Number 1329652-02-9 [1]

Molecular Formula C₁₄H₈D₄N₄O₂S Derived from[2][3]

Molecular Weight 304.37 g/mol Derived from[2][3]

Appearance
Light yellow to brownish yellow

crystalline powder
[4]

Table 2: Purity and Impurity Profile

Test Method Result Reference

Purity (by HPLC) HPLC-UV ≥98% [3]

Isotopic Purity Mass Spectrometry
≥99% Deuterium

incorporation
Inferred

Related Substances HPLC-UV
Conforms to

specification
[5]

Residual Solvents GC-MS
Conforms to

specification
Standard Practice

Table 3: Physical and Chemical Data
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Parameter Method Result Reference

Solubility Visual Inspection
Soluble in DMSO,

Methanol
[1]

Melting Point Capillary Method

Not explicitly found for

d4, parent compound

melts at ~247-248 °C

Standard Practice

pKa
Potentiometric

Titration

4.8 - 8.6 (for

sulfonamides)
[6]

Experimental Protocols
This section details the methodologies for the key experiments cited in the quantitative data

summary.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the purity of Sulfaquinoxaline-d4 and to identify and

quantify any related substances.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., Shodex C18-5B or equivalent) is commonly

used.[4] For stability-indicating methods, a zwitterionic hydrophilic interaction liquid

chromatography (ZIC-HILIC) column can be employed.[5]

Mobile Phase: A mixture of an aqueous buffer (e.g., 200mM ammonium acetate adjusted to a

specific pH) and an organic solvent like acetonitrile.[5] The exact ratio can be optimized for

best separation.

Flow Rate: Typically around 0.5 - 1.0 mL/min.[5]

Detection: UV detection at a wavelength of 263 nm or 270 nm.[2][5]
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Sample Preparation: A stock solution of Sulfaquinoxaline-d4 is prepared by accurately

weighing the substance and dissolving it in a suitable solvent like acetonitrile or methanol.[4]

This stock solution is then diluted to an appropriate concentration with the mobile phase.

Quantification: The purity is determined by comparing the peak area of the main component

to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is a critical technique for confirming the molecular weight of

Sulfaquinoxaline-d4 and determining its isotopic purity. It is often coupled with liquid

chromatography (LC-MS/MS).

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used.[7]

Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer like Time of Flight

(ToF) or Orbitrap.

MS/MS Fragmentation: For structural confirmation, the fragmentation pattern is analyzed.

For instance, a hydroxylated metabolite of Sulfaquinoxaline (SQX-OH) shows characteristic

daughter ions at m/z 156 and 108 from the parent ion at m/z 317.[8][9]

Sample Preparation: The sample is prepared as for HPLC analysis and injected into the LC-

MS/MS system.

Data Analysis: The mass spectrum will show a peak corresponding to the molecular weight

of Sulfaquinoxaline-d4. The isotopic distribution of this peak is analyzed to confirm the

degree of deuterium incorporation.

Diagrams and Workflows
The following diagrams illustrate the analytical workflows and logical relationships involved in

the analysis of Sulfaquinoxaline-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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